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Compound of Interest

Compound Name: 1-Acetonylpyridinium Chloride

Cat. No.: B1301953 Get Quote

To Researchers, Scientists, and Drug Development Professionals,

Following a comprehensive search for "1-Acetonylpyridinium Chloride" and its synonym "1-

(2-oxopropyl)pyridinium chloride" for applications as an ionic liquid in electrochemistry, we have

determined that there is a significant lack of published scientific literature on this specific topic.

While the existence of the compound is confirmed through chemical supplier databases,

detailed studies on its electrochemical properties and applications are not readily available.

The compound 1-Acetonylpyridinium Chloride is identified by the following:

CAS Number: 42508-60-1[1][2]

Molecular Formula: C8H10ClNO[1]

Molecular Weight: 171.62 g/mol [1]

Synonyms: 1-(2-oxopropyl)pyridin-1-ium chloride, 1-Acetonylpyridiniumchloride[1]

Despite the confirmation of its chemical identity, no experimental data, protocols, or application

notes pertaining to its use as an ionic liquid in electrochemical studies could be retrieved.

Research on pyridinium-based ionic liquids is extensive; however, the focus has been on

compounds with different alkyl substituents.

Given the absence of specific data for 1-Acetonylpyridinium Chloride, we are unable to

provide the requested detailed application notes, experimental protocols, and data tables.
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As an alternative, we can offer a detailed report on a more widely studied pyridinium-based

ionic liquid, such as Cetylpyridinium Chloride (CPC), for which there is a substantial body of

literature regarding its electrochemical applications, including its use as a corrosion inhibitor

and in electroplating.[3] Please advise if you would like to proceed with this alternative topic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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